Cas no 869945-42-6 (3-(3-amino-1H-1,2,4-triazol-1-yl)methylbenzoic Acid)

• Product Name: 3-(3-amino-1H-1,2,4-triazol-1-yl)methylbenzoic Acid
• CAS No: 869945-42-6
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• MDL: MFCD04969620
• CID: 3059234
• PubChem ID: 19614675
• Update Time: 2025-05-25

3-(3-amino-1H-1,2,4-triazol-1-yl)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid
• BBL039931
• EN300-92696
• AKOS000309916
• Z1263738590
• 3-[(3-amino-1,2,4-triazol-1-yl)methyl]benzoic acid
• UJB94542
• 869945-42-6
• STK349574
• 3-[(3-amino-1H-1,2,4-triazol-1-yl)methyl]benzoic acid
• 3-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoicacid
• CS-0264393
• 987-845-7
• 3-(3-amino-1H-1,2,4-triazol-1-yl)methylbenzoic Acid

• MDL： MFCD04969620
• Inchi： 1S/C10H10N4O2/c11-10-12-6-14(13-10)5-7-2-1-3-8(4-7)9(15)16/h1-4,6H,5H2,(H2,11,13)(H,15,16)
• InChI Key： BCBTZNGMENVELX-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CN1C=NC(N)=N1)=O

Computed Properties

• Exact Mass: 218.08037557Da
• Monoisotopic Mass: 218.08037557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(3-amino-1H-1,2,4-triazol-1-yl)methylbenzoic Acid

3-(3-amino-1H-1,2,4-triazol-1-yl)methylbenzoic Acid: A Comprehensive Overview

The compound 3-(3-amino-1H-1,2,4-triazol-1-yl)methylbenzoic acid, identified by the CAS number 869945-42-6, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoic acids, which are widely studied for their versatile chemical properties and biological activities. The structure of this molecule consists of a benzoic acid moiety attached to a 1H-1,2,4-triazole ring via a methylene group. The triazole ring is further substituted with an amino group at the 3-position, adding complexity and functionality to the molecule.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and materials science. The presence of the triazole ring in 3-(3-amino-1H-1,2,4-triazol-1-yl)methylbenzoic acid makes it a promising candidate for exploring its potential as a ligand in metalloorganic frameworks (MOFs) or as a component in advanced materials. Researchers have demonstrated that triazole-containing ligands can significantly enhance the stability and functionality of MOFs, which are widely used in gas storage, catalysis, and sensing applications.

In addition to its structural uniqueness, this compound exhibits interesting pharmacological properties. Studies have shown that benzoic acid derivatives with heterocyclic substituents can act as inhibitors of certain enzymes or receptors, making them valuable leads in drug development. For instance, recent research has focused on the anti-inflammatory and antioxidant activities of similar compounds, suggesting that 3-(3-amino-1H-1,2,4-triazol-1-yl)methylbenzoic acid could be explored for its potential therapeutic effects.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have developed efficient routes to prepare this compound by utilizing coupling reactions and ring-forming strategies. The use of microwave-assisted synthesis has been particularly effective in optimizing reaction conditions and improving yields.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of this compound. These analyses are crucial for ensuring the reliability of experimental results and for enabling further studies on its properties.

In conclusion, 3-(3-amino-1H-1,2,4-triazol-1-yl)methylbenzoic acid (CAS No: 869945-42-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research in fields ranging from materials science to pharmacology. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing both scientific knowledge and technological innovation.